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Compound of Interest

Compound Name: T-3364366

Cat. No.: B611104 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of T-3364366, a thienopyrimidinone delta-5 desaturase (D5D) inhibitor used in

research. Due to the absence of a specific Safety Data Sheet (SDS) for T-3364366, it is

imperative to treat this compound as potentially hazardous and follow stringent disposal

protocols.

Key Chemical and Safety Data
While specific hazard data for T-3364366 is not publicly available, information on a structurally

similar thienopyrimidinone derivative suggests that it may cause skin, eye, and respiratory

irritation[1]. Therefore, appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn at all times when handling this compound. All

disposal procedures should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

The following table summarizes the known information for T-3364366 and general safety

precautions:
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Property Data Source

Chemical Name T-3364366 MedchemExpress[2]

CAS Number 1356354-09-0 InvivoChem[3]

Molecular Formula C18H16F3N3O3S2 InvivoChem[3]

Appearance Solid MedchemExpress[4]

Potential Hazards

May cause skin, eye, and

respiratory irritation (inferred

from similar compounds). Treat

as potentially hazardous.

Fisher Scientific

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

InvivoChem

Experimental Protocol: Waste Disposal Procedure
The following protocol outlines the recommended steps for the proper disposal of T-3364366 in

various forms. This procedure is based on general best practices for laboratory chemical waste

management and should be adapted to comply with your institution's specific Environmental

Health and Safety (EHS) guidelines.

Materials:

Appropriate PPE (lab coat, safety glasses, chemical-resistant gloves)

Chemical fume hood

Designated hazardous waste container (clearly labeled)

Secondary containment for the waste container

Waste disposal tags or labels provided by your institution's EHS department

Procedure:
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Waste Identification and Segregation:

Treat all forms of T-3364366 waste (solid, solutions, contaminated materials) as

hazardous chemical waste.

Do not mix T-3364366 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines. Incompatible wastes can react violently or produce toxic

gases.

Solid Waste Disposal:

Collect unused or expired solid T-3364366 in its original container if possible.

If the original container is not available, use a clearly labeled, sealable, and chemically

compatible container.

Contaminated items such as weighing boats, pipette tips, and gloves should be collected

in a designated, sealed plastic bag or container labeled as "Hazardous Waste" with the

chemical name.

Liquid Waste Disposal:

Solutions containing T-3364366 should be collected in a designated, leak-proof, and

shatter-resistant waste container.

Do not dispose of liquid waste containing T-3364366 down the drain.

The waste container must be kept closed except when adding waste.

If the solvent is flammable, store the waste container in a designated flammable storage

cabinet.

Decontamination of Empty Containers:

Empty containers that held T-3364366 should be triple-rinsed with a suitable solvent.

The first rinseate must be collected and disposed of as hazardous liquid waste.

Subsequent rinseates may also need to be collected depending on institutional policies.
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After thorough rinsing, deface or remove the original label and dispose of the container as

regular laboratory glass or plastic waste, in accordance with institutional guidelines.

Labeling and Storage of Waste:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "T-3364366," and the approximate concentration and quantity.

Store the sealed waste container in a designated satellite accumulation area that is at or

near the point of generation.

Ensure the waste container is in secondary containment to prevent spills.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste stream as required.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of T-
3364366.
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Caption: Disposal workflow for T-3364366 from initial assessment to final EHS pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of T-3364366: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611104#t-3364366-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Phone: (601) 213-4426
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